Cas no 2418595-71-6 (rac-(1R,2S)-N-(4-aminooxan-4-yl)methyl-2-phenylcyclohexane-1-carboxamide hydrochloride, cis)

• Product Name: rac-(1R,2S)-N-(4-aminooxan-4-yl)methyl-2-phenylcyclohexane-1-carboxamide hydrochloride, cis
• CAS No: 2418595-71-6
• MF: C₁₉H₂₉ClN₂O₂
• MW: 352.898764371872
• MDL: MFCD32678648
• CID: 5676083
• PubChem ID: 154576831
• Update Time: 2025-06-27

rac-(1R,2S)-N-(4-aminooxan-4-yl)methyl-2-phenylcyclohexane-1-carboxamide hydrochloride, cis Chemical and Physical Properties

Names and Identifiers

• EN300-26676004
• 2418595-71-6
• rac-(1R,2S)-N-[(4-aminooxan-4-yl)methyl]-2-phenylcyclohexane-1-carboxamide hydrochloride
• (1R,2S)-N-[(4-Aminooxan-4-yl)methyl]-2-phenylcyclohexane-1-carboxamide;hydrochloride
• rac-(1R,2S)-N-(4-aminooxan-4-yl)methyl-2-phenylcyclohexane-1-carboxamide hydrochloride, cis

• MDL： MFCD32678648
• Inchi： 1S/C19H28N2O2.ClH/c20-19(10-12-23-13-11-19)14-21-18(22)17-9-5-4-8-16(17)15-6-2-1-3-7-15;/h1-3,6-7,16-17H,4-5,8-14,20H2,(H,21,22);1H/t16-,17-;/m1./s1
• InChI Key： HJYYXAWKZAOIBZ-GBNZRNLASA-N
• SMILES： Cl.O1CCC(CC1)(CNC([C@@H]1CCCC[C@@H]1C1C=CC=CC=1)=O)N

Computed Properties

• Exact Mass: 352.1917559g/mol
• Monoisotopic Mass: 352.1917559g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 387
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.4Ų

Additional information on rac-(1R,2S)-N-(4-aminooxan-4-yl)methyl-2-phenylcyclohexane-1-carboxamide hydrochloride, cis

Introduction to Rac-(1R,2S)-N-(4-aminooxan-4-yl)methyl-2-phenylcyclohexane-1-carboxamide hydrochloride, Cis (CAS No. 2418595-71-6)

Rac-(1R,2S)-N-(4-aminooxan-4-yl)methyl-2-phenylcyclohexane-1-carboxamide hydrochloride, cis, identified by its CAS number 2418595-71-6, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This molecule, characterized by its complex stereochemistry and functional groups, has garnered attention due to its potential therapeutic applications and the unique challenges it presents in synthetic chemistry.

The compound belongs to a class of molecules that exhibit promising biological activity, making it a valuable candidate for further investigation in medicinal chemistry. The presence of both N-(4-aminooxan-4-yl)methyl and phenylcyclohexane moieties suggests a multifaceted interaction with biological targets, which could be leveraged for the development of novel therapeutic agents.

In recent years, there has been a growing interest in the development of molecules that can modulate central nervous system (CNS) function. The stereochemistry of Rac-(1R,2S)-N-(4-aminooxan-4-yl)methyl-2-phenylcyclohexane-1-carboxamide hydrochloride, cis, particularly the configuration at the chiral centers (1R and 2S), plays a crucial role in determining its pharmacological properties. This stereochemical arrangement can influence binding affinity, metabolic stability, and overall efficacy when interacting with biological receptors.

The hydrochloride salt form of this compound enhances its solubility and bioavailability, making it more suitable for pharmaceutical formulations. This is particularly important for drug development, where optimal solubility is often a critical factor in determining the success of a therapeutic agent.

Recent studies have highlighted the importance of heterocyclic compounds in drug design. The oxane ring in Rac-(1R,2S)-N-(4-aminooxan-4-yl)methyl-2-phenylcyclohexane-1-carboxamide hydrochloride, cis, contributes to the molecule's structural complexity and may play a significant role in its interaction with biological targets. Heterocyclic structures are frequently found in biologically active molecules due to their ability to mimic natural biomolecules and engage in specific binding interactions.

The phenylcyclohexane moiety is another key feature of this compound that warrants further investigation. This structural element can contribute to the molecule's binding affinity and selectivity by forming π-stacking interactions or other non-covalent bonds with biological targets. Understanding these interactions is crucial for optimizing the compound's pharmacological properties.

The synthesis of Rac-(1R,2S)-N-(4-aminooxan-4-yl)methyl-2-phenylcyclohexane-1-carboxamide hydrochloride, cis, presents several challenges due to its complex stereochemistry. Achieving the correct configuration at the chiral centers requires careful control over reaction conditions and often involves multi-step synthetic routes. Advances in asymmetric synthesis and chiral catalysis have made it possible to produce enantiomerically pure forms of such compounds more efficiently.

In conclusion, Rac-(1R,2S)-N-(4-aminooxan-4-yl)methyl-2-phenylcyclohexane-1-carboxamide hydrochloride, cis (CAS No. 241⁸₅₉₅^-7₁^-6) is a promising compound with significant potential in pharmaceutical research. Its unique structural features and stereochemistry make it an attractive candidate for further investigation into its biological activity and therapeutic applications. As research in this area continues to evolve, compounds like this one are likely to play an increasingly important role in the development of novel drugs.